Cas no 496864-02-9 (Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)-)

Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)- structure
496864-02-9 structure
Product name:Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)-
CAS No:496864-02-9
MF:C13H8N4
MW:220.229421615601
CID:1529307

Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)-
    • Benzonitrile, 4-(5H-pyrrolo[2,3-b]pyrazin-6-yl)-
    • Inchi: 1S/C13H8N4/c14-8-9-1-3-10(4-2-9)11-7-12-13(17-11)16-6-5-15-12/h1-7H,(H,16,17)
    • InChI Key: LJVIXSSNTIXTNB-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=C(C2NC3=NC=CN=C3C=2)C=C1

Computed Properties

  • Exact Mass: 220.07504

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • PSA: 61.07
  • pka: 10.41±0.50(Predicted)

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